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Tergitol-7 Agar is a selective and differential medium primarily employed for the detection and
enumeration of coliform bacteria, including Escherichia coli, in various samples such as water
and food.[1][2][3][4][5] Developed by Chapman, this medium facilitates the growth of coliforms
while inhibiting the growth of other microorganisms, making it a valuable tool in microbiological
analysis.[1][4][6] This guide provides a comprehensive overview of the advantages and
disadvantages of using Tergitol-7 Agar, supported by comparative data and detailed
experimental protocols.

Principle of Operation

Tergitol-7 Agar's functionality is based on two key components: Tergitol 7 and lactose. Tergitol
7, a surfactant, acts as a selective agent by inhibiting the growth of Gram-positive bacteria and
preventing the swarming of Proteus species, which could otherwise interfere with the
identification of coliform colonies.[1][3][4][7] The medium also contains lactose as a
fermentable carbohydrate and bromothymol blue as a pH indicator. Lactose-fermenting
bacteria, such as E. coli, produce acidic byproducts, causing the pH of the medium to drop and
the indicator to change from green to yellow. This results in the formation of yellow colonies,
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often with a surrounding yellow halo.[2][4][8] Non-lactose fermenters produce blue or green

colonies.[2][4]

The medium is often supplemented with 2,3,5-triphenyltetrazolium chloride (TTC), which helps

in the early recognition of E. coli.[1][2][3][4] Most coliforms reduce TTC to formazan, a red,

insoluble compound, resulting in red or purple colonies.[9] However, E. coli and Enterobacter

aerogenes typically do not reduce TTC, and therefore form yellow colonies.[9]

Advantages and Disadvantages of Tergitol-7 Agar

Advantages

Disadvantages

High Selectivity: Effectively inhibits the growth of
Gram-positive bacteria and prevents the
swarming of Proteus species, leading to clearer
results.[1][3][4][ 7]

Potential for Lower Recovery Rates: Some
studies suggest that alternative methods may
yield significantly higher counts of E. coli and
total coliforms.[10][11][12][13][14]

Good Differentiation: The inclusion of lactose
and a pH indicator allows for clear differentiation
between lactose-fermenting and non-lactose-

fermenting bacteria.[2][4][8]

Longer Incubation Time: Compared to some
newer methods, Tergitol-7 Agar may require a
longer incubation period to obtain definitive
results.[11]

Reported Higher Coliform Counts: Some
sources indicate that coliform counts on Tergitol-
7 Agar can be higher than on other selective
media.[1]

Need for Confirmatory Tests: For definitive
identification, colonies grown on Tergitol-7 Agar
often require further biochemical or serological

testing.[4]

Versatility: Suitable for the analysis of a variety

of samples, including water and food.[1][2][3][4]
[5]

TTC Reduction Variability: The reduction of TTC
can be variable among different coliform
species, which may lead to misinterpretation of

results.[9]

Performance Comparison with Alternative Media

Several studies have compared the performance of Tergitol-7 Agar with other methods for the

detection of E. coli and coliforms. A study conducted in Greece compared the reference

method (TTC Tergitol-7 Agar) with five alternative methods. The results, based on the mean

relative difference (RD%) of confirmed counts, are summarized below.
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Mean Relative

. . Number of .
Alternative Method  Difference (%) vs. Interpretation
. Samples
TTC Tergitol-7 Agar
Chromocult Coliform Not significantly
5.55 294 )
Agar different
Membrane Lauryl Not significantly
1 302 _
Sulfate Agar different
Tryptone Bile X- o
] Not significantly
glucuronidase -2.78 297 ]
) different
Medium
Significantly higher
Membrane Faecal g Yo
] ) 8.81 303 counts than TTC
Coliform Medium _
Tergitol-7 Agar
Significantly higher
Colilert-18/Quantitray 18.91 76 counts than TTC

Tergitol-7 Agar

Data sourced from a
comparative study on
the detection of E. coli
in water samples.[10]
[12][13][14]

Another study highlighted that the ISO method using Lactose TTC agar with Tergitol 7 failed to
detect a significant percentage of coliforms and E. coli when compared to chromogenic media
(m-ColiBlu24) and a defined substrate technology test (Colilert 18).[11]

Experimental Protocols
Preparation of Tergitol-7 Agar

e Suspend the medium: Dissolve the specified amount of Tergitol-7 Agar base powder (e.g.,
33.1 grams) in one liter of purified water.[1][2][4]
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o Heat to dissolve: Heat the suspension to boiling with frequent agitation to ensure the medium
is completely dissolved.[1][2][4]

« Sterilize: Autoclave the medium at 121°C for 15 minutes.[1][2][4]

e Cool and supplement (optional): Cool the sterilized medium to 45-50°C. If desired,
aseptically add a sterile 1% solution of TTC.[1][2][4]

e Pour plates: Mix well and pour the molten agar into sterile Petri plates.[2][4]

General Workflow for Water Analysis using Tergitol-7
Agar

The following diagram illustrates a typical workflow for the enumeration of coliforms in a water
sample using the membrane filtration method with Tergitol-7 Agar.
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Workflow for water analysis using Tergitol-7 Agar.
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Interpretation of Results

The differentiation of bacterial colonies on Tergitol-7 Agar is based on lactose fermentation and,
if added, TTC reduction. The logical relationship for colony interpretation is depicted in the
diagram below.

Colony Appearance

Blue Colony

Bacterial Characteristics
(Non-Lactose Fermenter)

Lactose Fermentation

Yellow Colony
(e.g., E. coli)

TTC Reduction

Red/Purple Colony
(Other Coliforms)

Click to download full resolution via product page
Colony differentiation on Tergitol-7 Agar with TTC.

Conclusion

Tergitol-7 Agar remains a widely used medium for the selective isolation and differentiation of
coliforms. Its strong inhibitory action against non-target organisms is a significant advantage.
However, researchers and professionals should be aware of its limitations, including the
potential for lower recovery rates compared to some newer, alternative methods. The choice of
medium should be based on the specific requirements of the analysis, including the need for
rapid results, the expected level of contamination, and the resources available for confirmatory
testing. For critical applications, validation of the chosen method against a reference or
alternative method is recommended to ensure accurate and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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